Cas no 2411229-58-6 (2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine)

• Product Name: 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine
• CAS No: 2411229-58-6
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 5818467
• PubChem ID: 154879955
• Update Time: 2025-06-08

2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Z3687605854
• 2411229-58-6
• 2-[(2,5-difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine
• [2-[(2,5-Difluorophenyl)methyl]pyrrolidin-1-yl]-(oxiran-2-yl)methanone
• EN300-7560836
• 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine

• Inchi： 1S/C14H15F2NO2/c15-10-3-4-12(16)9(6-10)7-11-2-1-5-17(11)14(18)13-8-19-13/h3-4,6,11,13H,1-2,5,7-8H2
• InChI Key： LWBXTXKIZZZXGG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC1CCCN1C(C1CO1)=O)F

Computed Properties

• Exact Mass: 267.10708505g/mol
• Monoisotopic Mass: 267.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine

Professional Introduction to Compound with CAS No. 2411229-58-6 and Product Name: 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine

Compound with the CAS number 2411229-58-6 and the product name 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of both difluorophenyl and oxirane moieties in its molecular framework imparts distinct chemical properties that make it a promising candidate for further exploration.

The difluorophenyl group, a key structural component of this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the design of small-molecule inhibitors targeting biological pathways relevant to various diseases. Recent studies have highlighted the role of difluorophenyl derivatives in improving pharmacokinetic profiles, which is a critical factor in the development of effective therapeutics. The electron-withdrawing nature of fluorine atoms in this group contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby prolonging the half-life of the drug.

On the other hand, the oxirane ring, also known as an epoxide, introduces a reactive site that can be exploited for various chemical transformations. Epoxides are versatile intermediates in organic synthesis and have been widely used in the preparation of complex molecules with tailored biological activities. In the context of this compound, the oxirane moiety serves as a handle for further functionalization, enabling the synthesis of more elaborate derivatives with enhanced pharmacological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The combination of these two distinct structural features—difluorophenyl and oxirane—in 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine creates a molecule with multifaceted potential. The pyrrolidine ring itself is another important structural element that contributes to the overall conformational flexibility of the compound. Pyrrolidine derivatives are well-documented for their role in various biological processes and have been incorporated into numerous drug candidates targeting neurological disorders, cardiovascular diseases, and infections.

Recent advancements in computational chemistry and molecular modeling have further illuminated the therapeutic potential of this compound. By leveraging high-throughput virtual screening techniques, researchers have identified several promising interactions between 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine and target proteins relevant to cancer, inflammation, and metabolic diseases. These studies suggest that the compound may exhibit inhibitory activity against key enzymes and receptors involved in these pathological processes. Moreover, the structural features of this molecule make it an excellent candidate for covalent drug design—a strategy that has gained significant traction in recent years due to its ability to achieve higher target engagement and improved durability of response.

In addition to its pharmacological promise, this compound also demonstrates interesting physicochemical properties that make it suitable for formulation into various dosage forms. The balance between lipophilicity and polar surface area facilitated by its dual functional groups enhances solubility and bioavailability—critical factors for successful drug development. Furthermore, preliminary stability studies indicate that 2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine maintains its integrity under standard storage conditions, suggesting feasibility for industrial-scale production.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic route but also allow for fine-tuning of stereochemistry—a crucial aspect in pharmaceutical development where enantiomeric purity can significantly impact efficacy and safety.

As research continues to uncover new applications for this compound, collaboration between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical reality. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery is likely to accelerate the process by predicting novel derivatives with optimized properties. Such interdisciplinary approaches hold great promise for accelerating the development pipeline and bringing innovative therapies to patients worldwide.

In conclusion,2-[(2,5-Difluorophenyl)methyl]-1-(oxirane-2-carbonyl)pyrrolidine represents a compelling example of how structural innovation can drive therapeutic progress. Its unique combination of functional groups—difluorophenyl, oxirane, and pyrrolidine—provides a rich foundation for further exploration in medicinal chemistry. With ongoing research uncovering new biological activities and synthetic strategies, this compound is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.